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Compound of Interest

Compound Name: Boc-d-cys(trt)-oh

Cat. No.: B2733854

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the storage, stability, and handling of N-a-(tert-
Butoxycarbonyl)-S-trityl-D-cysteine (Boc-D-Cys(Trt)-OH), a critical building block in peptide
synthesis and drug development. Understanding the stability profile of this reagent is essential
for ensuring the integrity of synthetic processes and the quality of the final products.

Chemical Properties and Structure

Boc-D-Cys(Trt)-OH is a derivative of the amino acid D-cysteine, featuring two key protecting
groups: the acid-labile tert-butoxycarbonyl (Boc) group on the amine and the bulky, also acid-
labile, trityl (Trt) group on the thiol side chain.

Chemical Structure:
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(e.g., 3% H202, RT)

Oxidation
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Base Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Analyze by Validated
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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